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Compound of Interest

Compound Name: N-nitroso-meropenem

Cat. No.: B15811780

Get Quote

Application Notes and Protocol for N-Nitroso-
Meropenem Analysis
For Researchers, Scientists, and Drug Development Professionals

Introduction
The presence of nitrosamine impurities in pharmaceutical products is a significant concern due

to their potential carcinogenic properties. Regulatory agencies worldwide require stringent

control of these impurities in drug substances and products. Meropenem, a broad-spectrum

carbapenem antibiotic, contains a secondary amine moiety that could potentially react with

nitrosating agents to form N-nitroso-meropenem. This document provides a detailed protocol

for the sample preparation and analysis of N-nitroso-meropenem in meropenem drug

substance and formulated products using Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS). The methodologies presented are based on established principles

for nitrosamine analysis and the known chemical properties of meropenem.
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N-Nitroso-Meropenem:

Chemical Name: (4R,5S,6S)-3-(((3S,5S)-5-(dimethylcarbamoyl)-1-nitrosopyrrolidin-3-

yl)thio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic

acid

Molecular Formula: C₁₇H₂₄N₄O₆S

Molecular Weight: 412.46 g/mol

Appearance: Expected to be a solid, available as a reference standard from various

suppliers.

Experimental Protocols
Sample Preparation
This protocol is designed for the extraction of N-nitroso-meropenem from both meropenem

active pharmaceutical ingredient (API) and powdered drug product for injection.

1.1. Reagents and Materials

N-Nitroso-Meropenem Reference Standard

Meropenem (for spiking and matrix effect evaluation)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

0.22 µm Syringe filters (PVDF or equivalent)

Autosampler vials

1.2. Standard Solution Preparation
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Primary Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-
meropenem reference standard and dissolve in 10.0 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

primary stock solution with a 50:50 (v/v) mixture of methanol and water to achieve

concentrations ranging from 0.1 ng/mL to 50 ng/mL. These solutions are used to construct

the calibration curve.

1.3. Sample Preparation Protocol

Weighing: Accurately weigh an amount of powdered meropenem drug substance or drug

product equivalent to 100 mg of meropenem into a suitable centrifuge tube.

Dissolution: Add 10.0 mL of a 50:50 (v/v) mixture of methanol and water to the tube.

Extraction: Vortex the tube for 1 minute, followed by sonication for 15 minutes to ensure

complete dissolution of the analyte.

Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet any insoluble

excipients.

Filtration: Filter the supernatant through a 0.22 µm syringe filter into a clean autosampler

vial.

Analysis: The sample is now ready for injection into the LC-MS/MS system.

LC-MS/MS Analysis
The following are proposed starting conditions for the analysis of N-nitroso-meropenem.

Method optimization is recommended.

2.1. Liquid Chromatography Conditions

HPLC System: A high-performance liquid chromatography system capable of binary gradient

elution.

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is recommended.
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Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in methanol.

Gradient Program:

0-1 min: 5% B

1-8 min: Linear gradient from 5% to 95% B

8-10 min: Hold at 95% B

10.1-12 min: Return to 5% B and equilibrate

Flow Rate: 0.3 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL

2.2. Mass Spectrometry Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions: Based on the structure of N-nitroso-
meropenem (precursor ion [M+H]⁺ = 413.15), the following transitions are proposed. The

most intense and specific product ion should be used for quantification, with the second as a

qualifier.

Analyte Precursor Ion (m/z)
Product Ion (m/z) -
Quantifier

Product Ion (m/z) -
Qualifier

N-Nitroso-Meropenem 413.15 383.14 ([M+H-NO]⁺)
To be determined

empirically
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Note: The qualifier ion should be determined experimentally by infusing the reference standard

and observing the fragmentation pattern. Other potential fragments could arise from the

cleavage of the side chains.

Data Presentation
The following table summarizes the expected performance characteristics of the analytical

method, based on typical validation data for nitrosamine impurity analysis in pharmaceuticals.

Actual values must be determined during method validation.

Parameter Expected Value

Limit of Detection (LOD) 0.01 - 0.05 ppm

Limit of Quantification (LOQ) 0.03 - 0.15 ppm

Linearity (r²) > 0.99

Accuracy (% Recovery) 80% - 120%

Precision (% RSD) < 15%

Visualizations
Formation Pathway of N-Nitroso-Meropenem
The following diagram illustrates the chemical reaction leading to the formation of N-nitroso-
meropenem from the parent drug, meropenem, in the presence of a nitrosating agent under

acidic conditions.
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Caption: Formation of N-Nitroso-Meropenem from Meropenem.

Experimental Workflow for Sample Preparation
This diagram outlines the key steps in the sample preparation protocol for the analysis of N-
nitroso-meropenem.
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Sample Preparation Workflow
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Caption: Workflow for N-Nitroso-Meropenem Sample Preparation.
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To cite this document: BenchChem. [protocol for sample preparation for N-nitroso-
meropenem analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15811780/docs#protocol-for-sample-preparation-for-
n-nitroso-meropenem-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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